Cas no 124563-29-7 (5-Hexyn-3-ol, 2-methyl-, (3R)-)

• Product Name: 5-Hexyn-3-ol, 2-methyl-, (3R)-
• CAS No: 124563-29-7
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 1216500
• Update Time: 2024-08-03

5-Hexyn-3-ol, 2-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-3-ol, 2-methyl-, (3R)-

• Inchi： 1S/C7H12O/c1-4-5-7(8)6(2)3/h1,6-8H,5H2,2-3H3/t7-/m1/s1
• InChI Key： UIOBNJCNIYKHRJ-SSDOTTSWSA-N
• SMILES： CC(C)[C@H](O)CC#C

Computed Properties

• Exact Mass: 112.08886

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 31-32 °C(Press: 2.0 Torr)
• PSA: 20.23
• pka: 14.16±0.20(Predicted)